Cas no 438231-24-4 (6,8-Dimethyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid)

6,8-Dimethyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid is a quinoline-based carboxylic acid derivative with potential applications in medicinal chemistry and material science. Its structure incorporates a thienyl substituent, enhancing its electronic properties and binding affinity in biological systems. The compound's rigid quinoline core and carboxylic acid functionality make it a versatile intermediate for synthesizing pharmacologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. The methyl groups at the 6 and 8 positions may improve lipophilicity, influencing bioavailability. This compound is suitable for research applications requiring precise molecular scaffolds with tunable reactivity. High purity and well-defined synthesis routes ensure reproducibility for experimental use.

6,8-Dimethyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid structure

438231-24-4 structure

Product Name:6,8-Dimethyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid

CAS No:438231-24-4

MF:C₁₇H₁₅NO₂S

MW:297.3715031147

MDL:MFCD03075404

CID:3046669

PubChem ID:4642580

Update Time:2025-06-08

6,8-Dimethyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6,8-Dimethyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid
- 6,8-dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid
- 6,8-dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylicacid
- ALBB-000541
- MFCD03075404
- SB70809
- VS-06255
- 6,8-dimethyl-2-(5-methyl-2-thienyl)-4-quinolinecarboxylic acid
- STK449342
- BBL017535
- AK-968/41172159
- 438231-24-4
- AKOS003294175
- H20933
- MDL： MFCD03075404
- Inchi： 1S/C17H15NO2S/c1-9-6-10(2)16-12(7-9)13(17(19)20)8-14(18-16)15-5-4-11(3)21-15/h4-8H,1-3H3,(H,19,20)
- InChI Key： MYARBKQEYBVYEG-UHFFFAOYSA-N
- SMILES： S1C(C)=CC=C1C1=CC(C(=O)O)=C2C=C(C)C=C(C)C2=N1

Computed Properties

Exact Mass: 297.08234989g/mol
Monoisotopic Mass: 297.08234989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 402
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 78.4Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 479.0±45.0 °C at 760 mmHg
Flash Point: 243.5±28.7 °C
Vapor Pressure: 0.0±1.3 mmHg at 25°C

6,8-Dimethyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6,8-Dimethyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	027955-500mg	6,8-Dimethyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid	438231-24-4		500mg	1542.0CNY	2021-07-13
abcr	AB380524-500 mg	6,8-Dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid	438231-24-4		500MG	€195.40	2023-02-03
abcr	AB380524-1 g	6,8-Dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid	438231-24-4		1g	€239.00	2023-04-25
abcr	AB380524-5 g	6,8-Dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid	438231-24-4		5g	€656.50	2023-04-25
abcr	AB380524-10 g	6,8-Dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid	438231-24-4		10g	€1074.00	2023-04-25
Chemenu	CM262572-1g	6,8-Dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid	438231-24-4	97%	1g	$152	2023-01-19
Chemenu	CM262572-5g	6,8-Dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid	438231-24-4	97%	5g	$407	2023-01-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	027955-500mg	6,8-Dimethyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid	438231-24-4		500mg	1542CNY	2021-05-07
Chemenu	CM262572-5g	6,8-Dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid	438231-24-4	97%	5g	$384	2021-08-18
TRC	D014215-250mg	6,8-Dimethyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid	438231-24-4		250mg	$ 185.00	2022-06-06